molecular formula C8H7NOS B8406166 6-Methoxythieno[3,2-b]pyridine CAS No. 115063-94-0

6-Methoxythieno[3,2-b]pyridine

Cat. No. B8406166
CAS RN: 115063-94-0
M. Wt: 165.21 g/mol
InChI Key: USNKLAGUDNNTCT-UHFFFAOYSA-N
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Description

6-Methoxythieno[3,2-b]pyridine is a useful research compound. Its molecular formula is C8H7NOS and its molecular weight is 165.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Methoxythieno[3,2-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Methoxythieno[3,2-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

115063-94-0

Product Name

6-Methoxythieno[3,2-b]pyridine

Molecular Formula

C8H7NOS

Molecular Weight

165.21 g/mol

IUPAC Name

6-methoxythieno[3,2-b]pyridine

InChI

InChI=1S/C8H7NOS/c1-10-6-4-8-7(9-5-6)2-3-11-8/h2-5H,1H3

InChI Key

USNKLAGUDNNTCT-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=CS2)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-hydroxythieno[3,2-b]pyridine (2.45 g, 16.2 mmol) in dry dimethylsulfoxide (15 ml), under a nitrogen atmosphere, was added 60% sodium hydride in mineral oil (0.75 g, 19 mmol) and let stir at room temperature for 1 hour. Methyl iodide (1.25 ml, 21 mmol) was added to this solution and it was stirred for an additional two hours. The solution was poured into ice/water and extracted with diethyl ether, washed with water, dried over anhydrous sodium sulfate, filtered and carefully evaporated to give an oily product (2.1 g, 78% yield) which was used as is.
Quantity
2.45 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
1.25 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
78%

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